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For Researchers, Scientists, and Drug Development Professionals

Disodium hydrogen phosphate heptahydrate (Na₂HPO₄·7H₂O), identified by CAS number

7782-85-6, is an inorganic salt widely utilized in scientific research and the pharmaceutical

industry. Its utility stems from its properties as a buffering agent, excipient, and reagent in

various biochemical and pharmaceutical applications. This technical guide provides an in-depth

overview of its chemical and physical properties, experimental protocols for its use, and its role

in biological systems.

Core Properties and Specifications
Disodium hydrogen phosphate heptahydrate is a hydrated form of disodium phosphate,

appearing as a white, crystalline, odorless, and efflorescent solid. It is highly soluble in water

and plays a crucial role in the preparation of phosphate buffer systems.[1]
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A summary of the key quantitative data for disodium hydrogen phosphate heptahydrate is

presented in the tables below for easy reference and comparison.

Identifier Value

CAS Number 7782-85-6[1]

Molecular Formula Na₂HPO₄·7H₂O[1]

Molecular Weight 268.07 g/mol [2]

Synonyms

Disodium phosphate heptahydrate, Sodium

phosphate dibasic heptahydrate, Secondary

sodium phosphate[1]

Physical Property Value

Appearance White crystalline solid

Melting Point 48 °C (with loss of water of crystallization)[2]

Density 1.68 g/cm³[2]

Solubility in Water 154 g/L[3]

pH (5% solution) 8.7 - 9.3[2][3]

Role in Biological Systems and Drug Development
The primary role of disodium hydrogen phosphate in biological systems and drug development

is as a component of phosphate buffer systems. These buffers are critical for maintaining a

stable pH in intracellular and extracellular fluids, which is essential for the proper functioning of

enzymes and other proteins.[4][5]

In pharmaceutical formulations, disodium hydrogen phosphate heptahydrate is used as an

excipient to maintain the pH and stability of active pharmaceutical ingredients (APIs),

particularly in injectable and ophthalmic preparations. It is also a key component in

downstream processing of biomolecules, such as in chromatography steps, to ensure the

stability and purity of the final product.[6]
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Phosphate Buffer System and Cellular Signaling
The phosphate buffer system is crucial for maintaining intracellular pH. It consists of

dihydrogen phosphate ions (H₂PO₄⁻) and hydrogen phosphate ions (HPO₄²⁻). Disodium

hydrogen phosphate provides the hydrogen phosphate ion. This system is vital for cellular

processes such as enzyme regulation, protein stability, and signal transduction.[4][7]

Fluctuations in extracellular phosphate levels can be filtered by intracellular phosphate

buffering, which helps to maintain homeostasis and control cellular responses to environmental

changes.[7]
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Caption: Intracellular phosphate buffering filters extracellular fluctuations.

Experimental Protocols
Disodium hydrogen phosphate heptahydrate is a fundamental reagent in the preparation of

various buffers for research and clinical applications. Below are detailed methodologies for the

preparation of a standard phosphate buffer and Phosphate-Buffered Saline (PBS).

Preparation of 0.1 M Phosphate Buffer (pH 7.4)
This protocol outlines the preparation of a 0.1 M phosphate buffer with a target pH of 7.4 using

disodium hydrogen phosphate heptahydrate and monosodium phosphate.

Materials:
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Disodium hydrogen phosphate heptahydrate (Na₂HPO₄·7H₂O)

Monosodium phosphate monohydrate (NaH₂PO₄·H₂O)

Deionized water

pH meter

Glassware (beakers, graduated cylinders)

Stir plate and stir bar

Procedure:

Prepare Stock Solutions:

0.2 M Disodium Hydrogen Phosphate Solution: Dissolve 53.61 g of disodium hydrogen

phosphate heptahydrate (MW: 268.07 g/mol ) in deionized water and bring the final

volume to 1 L.

0.2 M Monosodium Hydrogen Phosphate Solution: Dissolve 27.6 g of monosodium

phosphate monohydrate (MW: 137.99 g/mol ) in deionized water and bring the final

volume to 1 L.

Mix Stock Solutions: To achieve a pH of 7.4, mix the following volumes of the stock solutions:

81 mL of 0.2 M disodium hydrogen phosphate solution

19 mL of 0.2 M monosodium hydrogen phosphate solution

Dilute to Final Concentration: Dilute the resulting 100 mL of 0.2 M phosphate buffer with 100

mL of deionized water to obtain 200 mL of 0.1 M phosphate buffer.

Verify pH: Calibrate the pH meter and verify that the final pH of the buffer is 7.4. Adjust with

small amounts of the appropriate stock solution if necessary.

Sterilization: If required for the application, sterilize the buffer by autoclaving.
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Preparation of 1X Phosphate-Buffered Saline (PBS)
PBS is an isotonic buffer solution commonly used in biological research.

Materials:

Disodium hydrogen phosphate heptahydrate (Na₂HPO₄·7H₂O)

Potassium chloride (KCl)

Potassium dihydrogen phosphate (KH₂PO₄)

Sodium chloride (NaCl)

Deionized water

Hydrochloric acid (HCl) or Sodium hydroxide (NaOH) for pH adjustment

pH meter

Glassware

Stir plate and stir bar

Procedure for 1 L of 1X PBS:

Dissolve Salts: In 800 mL of deionized water, dissolve the following salts:

8 g of NaCl

0.2 g of KCl

2.17 g of Na₂HPO₄·7H₂O

0.24 g of KH₂PO₄

Adjust pH: Once the salts are fully dissolved, adjust the pH of the solution to 7.4 using HCl or

NaOH.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8021125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Final Volume: Add deionized water to bring the final volume to 1 L.

Sterilization: Sterilize the PBS solution by autoclaving.

Materials

Procedure
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1. Dissolve salts in 800 mL H₂O

NaCl KCl KH₂PO₄ Deionized Water

2. Adjust pH to 7.4

3. Bring volume to 1 L

4. Sterilize by Autoclaving

1X PBS Solution
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Caption: Workflow for preparing 1X Phosphate-Buffered Saline (PBS).

Safety and Handling
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Disodium hydrogen phosphate heptahydrate is generally considered to be of low toxicity.

However, as with all laboratory chemicals, it should be handled with care. It is advisable to

wear personal protective equipment, including gloves and safety glasses, when handling the

solid material to avoid contact with skin and eyes. In case of contact, rinse the affected area

thoroughly with water. The material should be stored in a tightly closed container in a cool, dry

place.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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